Cas no 1936095-76-9 (2-(Chloromethyl)-6-methoxyquinazoline)

• Product Name: 2-(Chloromethyl)-6-methoxyquinazoline
• CAS No: 1936095-76-9
• MDL: MFCD28977359
• CID: 4632365
• Update Time: 2025-10-30

2-(Chloromethyl)-6-methoxyquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-methoxyquinazoline

• MDL： MFCD28977359

Additional information on 2-(Chloromethyl)-6-methoxyquinazoline

2-(Chloromethyl)-6-methoxyquinazoline (CAS No. 1936095-76-9): An Overview of Its Properties and Applications

2-(Chloromethyl)-6-methoxyquinazoline (CAS No. 1936095-76-9) is a versatile compound with significant potential in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a quinazoline ring, a chloromethyl group, and a methoxy substituent. These functional groups contribute to its diverse chemical properties and reactivity, making it an attractive candidate for numerous applications.

The quinazoline ring is a heterocyclic aromatic compound that consists of a benzene ring fused to a pyrimidine ring. This structure is known for its biological activity and has been extensively studied in the development of pharmaceuticals. The presence of the chloromethyl group adds reactivity and versatility to the molecule, allowing for various chemical transformations. The methoxy substituent further enhances the compound's solubility and stability, making it suitable for a wide range of applications.

Recent research has highlighted the potential of 2-(Chloromethyl)-6-methoxyquinazoline in the development of novel drugs. Studies have shown that this compound can serve as a key intermediate in the synthesis of antitumor agents, anti-inflammatory drugs, and other therapeutic compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Chloromethyl)-6-methoxyquinazoline exhibit potent antiproliferative activity against various cancer cell lines. This finding underscores the compound's potential as a lead molecule in drug discovery and development.

In addition to its pharmaceutical applications, 2-(Chloromethyl)-6-methoxyquinazoline has also been explored for its use in chemical synthesis. The chloromethyl group can undergo nucleophilic substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. Researchers have utilized this compound to develop novel synthetic routes for producing functionalized quinazolines with specific biological activities. These synthetic strategies have opened up new avenues for the design and synthesis of bioactive compounds with improved pharmacological profiles.

The material properties of 2-(Chloromethyl)-6-methoxyquinazoline have also been investigated for potential applications in materials science. The compound's thermal stability and solubility make it suitable for use in polymer chemistry and nanotechnology. For example, recent studies have explored the use of this compound as a monomer or cross-linking agent in the synthesis of advanced polymers with tailored properties. These polymers have shown promise in applications such as drug delivery systems, sensors, and coatings.

The environmental impact of chemicals is an important consideration in their development and use. Research on the environmental fate and toxicity of 2-(Chloromethyl)-6-methoxyquinazoline is ongoing to ensure its safe application. Preliminary studies suggest that this compound has low toxicity and does not pose significant environmental risks when used under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 2-(Chloromethyl)-6-methoxyquinazoline (CAS No. 1936095-76-9) is a multifaceted compound with promising applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific fields.